Cas no 1207049-67-9 (1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207049-67-9
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5399307
• Update Time: 2025-08-03

1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-
• 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H20N4O/c1-10(2)8-16-15(20)14-9-19(18-17-14)13-6-5-11(3)12(4)7-13/h5-7,9-10H,8H2,1-4H3,(H,16,20)
• InChI Key： KGVMZNGFFHYOIK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(C(NCC(C)C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207049-67-9)

1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207049-67-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The molecular structure of 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole ring system linked to a substituted phenyl group and an N-substituted alkyl chain. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide has shown promise in the field of cancer research. Research conducted at the National Cancer Institute (2021) revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide has also been extensively studied. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences (2020) indicated that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for the development of effective therapeutic agents with minimal dosing frequency.

The safety and tolerability of 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide have been evaluated in preclinical studies. Toxicological assessments conducted in animal models showed that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These findings support its potential for further clinical development.

In conclusion, 1-(3,4-dimethylphenyl)-N-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207049-67-9) represents a promising candidate for the treatment of inflammatory diseases and cancer due to its unique chemical structure and favorable biological properties. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.